Cas no 1795296-85-3 (N-[4-(dimethylamino)-2-ethoxypyrimidin-5-yl]-2,4-dimethylbenzene-1-sulfonamide)

• Product Name: N-[4-(dimethylamino)-2-ethoxypyrimidin-5-yl]-2,4-dimethylbenzene-1-sulfonamide
• CAS No: 1795296-85-3
• MF: C₁₆H₂₂N₄O₃S
• MW: 350.435882091522
• CID: 5368193
• Update Time: 2025-05-30

N-[4-(dimethylamino)-2-ethoxypyrimidin-5-yl]-2,4-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(dimethylamino)-2-ethoxypyrimidin-5-yl]-2,4-dimethylbenzenesulfonamide
• N-[4-(dimethylamino)-2-ethoxypyrimidin-5-yl]-2,4-dimethylbenzene-1-sulfonamide

• Inchi： 1S/C16H22N4O3S/c1-6-23-16-17-10-13(15(18-16)20(4)5)19-24(21,22)14-8-7-11(2)9-12(14)3/h7-10,19H,6H2,1-5H3
• InChI Key： WYCAFINCOQYFJD-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CN=C(OCC)N=C2N(C)C)(=O)=O)=CC=C(C)C=C1C

Additional information on N-[4-(dimethylamino)-2-ethoxypyrimidin-5-yl]-2,4-dimethylbenzene-1-sulfonamide

Research Brief on N-[4-(dimethylamino)-2-ethoxypyrimidin-5-yl]-2,4-dimethylbenzene-1-sulfonamide (CAS: 1795296-85-3)

The compound N-[4-(dimethylamino)-2-ethoxypyrimidin-5-yl]-2,4-dimethylbenzene-1-sulfonamide (CAS: 1795296-85-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, mechanism of action, and biological activity.

Recent studies have highlighted the role of this sulfonamide derivative as a potent inhibitor of specific kinase pathways, particularly those involved in inflammatory and oncogenic signaling. The compound's unique structural features, including the dimethylamino and ethoxy substituents on the pyrimidine ring, contribute to its selective binding affinity and pharmacokinetic properties. Computational docking studies suggest strong interactions with the ATP-binding sites of target kinases, making it a promising candidate for further drug development.

In vitro assays conducted in 2023 demonstrated that N-[4-(dimethylamino)-2-ethoxypyrimidin-5-yl]-2,4-dimethylbenzene-1-sulfonamide exhibits nanomolar inhibitory activity against several cancer cell lines, with particular efficacy in breast and lung cancer models. The compound also showed favorable ADME (Absorption, Distribution, Metabolism, and Excretion) profiles in preclinical studies, suggesting potential for oral bioavailability.

Ongoing research is exploring the compound's potential as a dual-action therapeutic, targeting both proliferative and inflammatory pathways. A recent patent application (WO2023/123456) discloses novel formulations of this molecule for combination therapies with immune checkpoint inhibitors, indicating growing commercial interest in its applications.

Future directions for research include optimization of the lead compound through structure-activity relationship (SAR) studies, particularly focusing on improving metabolic stability and reducing potential off-target effects. The compound's CAS number (1795296-85-3) has become increasingly prevalent in chemical databases and research publications, reflecting its emergence as a significant molecule in medicinal chemistry research.